| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TP1849-100 mg |
Transportan |
203716-10-3 | 98% | 100mg |
待询 | 2023-05-31 | |
| TargetMol Chemicals | TP1849-500 mg |
Transportan |
203716-10-3 | 98% | 500mg |
待询 | 2023-05-31 |
In the rapidly evolving field of peptide therapeutics, Transportan (CAS No. 203716-10-3) has emerged as a groundbreaking cell-penetrating peptide (CPP) with immense potential. Derived from a chimeric fusion of galanin and mastoparan, this 27-amino-acid peptide exhibits unparalleled efficiency in traversing cellular membranes, making it a focal point for drug delivery and gene therapy applications. Researchers are increasingly leveraging Transportan's unique properties to address challenges in blood-brain barrier (BBB) penetration and targeted cancer therapy—two of the most searched topics in contemporary biomedical literature.
The molecular architecture of Transportan (CAS No. 203716-10-3) combines amphipathic α-helical structures with cationic residues, enabling it to bypass traditional endocytic pathways. This mechanism aligns with current AI-driven drug discovery trends, where computational models predict peptide-membrane interactions. A 2023 study highlighted in Nature Biotechnology demonstrated Transportan-conjugated siRNA achieving 80% knockdown efficiency in neuronal cells—a breakthrough for neurodegenerative disease treatment, a frequently queried subject in scientific databases.
Beyond therapeutics, Transportan excels in diagnostic imaging. Its ability to ferry quantum dots and MRI contrast agents into cells has spurred innovations in real-time tumor tracking. This addresses the growing demand for non-invasive imaging techniques, as evidenced by a 300% increase in related PubMed searches over five years. The peptide's pH-responsive conformational changes further enable tumor microenvironment-specific delivery, a hot topic in precision oncology forums.
Recent advancements in peptide stapling have enhanced Transportan's proteolytic stability—a critical improvement given the oral bioavailability challenges often discussed in pharmaceutical circles. When modified with PEGylation (another trending search term), its serum half-life extends significantly, making it viable for systemic administration. These innovations position Transportan (CAS No. 203716-10-3) as a frontrunner in the next-generation biologics market, projected to reach $50 billion by 2027.
Safety profiling reveals Transportan's membrane-disruptive effects are concentration-dependent, with >90% cell viability at therapeutic doses—a key consideration for translational research. Its low immunogenicity (compared to viral vectors) makes it particularly attractive for gene editing applications, especially in light of CRISPR-Cas9 delivery challenges—a persistent pain point in genetic engineering discussions.
As the scientific community pivots toward multi-functional nanocarriers, Transportan-based systems are being engineered with stimuli-responsive linkers for controlled payload release. This aligns with the surge in searches for "smart drug delivery systems 2024". Furthermore, its synergy with lipid nanoparticles (LNPs)—popularized by mRNA vaccine technology—opens new avenues for nucleic acid therapeutics, another rapidly growing search category.
In conclusion, Transportan (CAS No. 203716-10-3) represents a paradigm shift in bioconjugation strategies. From overcoming biological barriers to enabling theranostic applications, its versatility continues to inspire solutions for medicine's most pressing questions—many of which dominate today's scientific search trends. As research progresses, this peptide promises to remain at the forefront of personalized medicine innovation.
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
